![molecular formula C8H19N B116587 2-Ethylhexylamine CAS No. 104-75-6](/img/structure/B116587.png)
2-Ethylhexylamine
Overview
Description
2-Ethylhexylamine (2-EHA) is a primary C8 monoalkylamine with a branched carbon backbone. It is a versatile intermediate with a variety of applications. The raw material for 2-EHA is 2-Ethylhexanol, an oxo alcohol based on Propene .
Synthesis Analysis
This compound is a primary C8 monoalkylamine having a branched carbon backbone which is a versatile intermediate for various applications. The raw materials for this compound are 2-ethylhexanol which is oxo alcohol based on propene . A one-step solution-phase synthesis and in situ this compound intercalation process have been used to prepare VS2 nanoflowers with ultralarge interlayer spacing .Molecular Structure Analysis
The molecular formula of this compound is C8H19N. It has a molecular weight of 129.24 .Chemical Reactions Analysis
This compound reacts with oxidizing materials. It neutralizes acids in exothermic reactions to form salts plus water. It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .Physical And Chemical Properties Analysis
This compound has a density of 0.8±0.1 g/cm3, a boiling point of 167.3±8.0 °C at 760 mmHg, and a vapour pressure of 1.7±0.3 mmHg at 25°C. It has an enthalpy of vaporization of 40.4±3.0 kJ/mol and a flash point of 52.2±0.0 °C. Its index of refraction is 1.431 .Scientific Research Applications
Recovery of Hydrochloric Acid and Metals : 2-Ethylhexylamine, specifically in the form of tris-2-ethylhexylamine (TEHA), is utilized for the recovery of hydrochloric acid and metals from leach solutions. This process has been compared with other extractants for efficiency and effectiveness (Kesieme et al., 2018).
Metal Chelating Effects : In the field of chemical synthesis, derivatives of this compound have been studied for their metal chelating effects. This includes research on tetrahydropyrimidine-5-carboxylates, a class of compounds synthesized from urea and this compound derivatives (Sujayev et al., 2016).
Acid Recovery in Solvent Extraction : TEHA is noted for its role in solvent extraction processes, particularly for the recovery of sulfuric acid from waste and process solutions. The efficiency of acid extraction using TEHA is influenced by temperature and other factors (Kesieme et al., 2013).
Selective Solvent Extraction : 2-Ethylhexylaminomethylpyridine, a compound related to this compound, has been studied for its high selectivity in solvent extraction processes, particularly in the extraction of palladium(II), rhodium(III), and platinum(IV) from hydrochloric acid solutions (Baba & Fukumoto, 1992).
Dielectric Relaxation and Glass Transition : The role of this compound in the dielectric relaxation behavior of glass-forming mixtures has been examined. This research is significant in understanding the molecular structure and dielectric polarization in hydrogen-bonding liquids (Wang & Richert, 2005).
Dissipation in Field Soils : Studies on this compound have included its effects on the dissipation of 2,4-Dichlorophenoxyacetic acid (2,4-D) in field soils. This research contributes to understanding the environmental impact and behavior of certain herbicides (Wilson et al., 1997).
Safety and Hazards
2-Ethylhexylamine is flammable and corrosive. It can cause temporary incapacitation or residual injury. It must be moderately heated or exposed to relatively high ambient temperatures before ignition can occur. It is normally stable, even under fire conditions . It can cause burns of eyes, skin, and mucous membranes. Containers may explode when heated. Vapors may form explosive mixtures with air. Vapors may travel to the source of ignition and flash back .
Mechanism of Action
Target of Action
2-Ethylhexylamine, also known as 3-(aminomethyl)heptane, is an organic compound primarily used as a raw material in the production of pharmaceuticals, dyes, insecticides, vulcanization accelerators, antioxidants, flotation agents, emulsifiers, and more . .
Action Environment
The action, efficacy, and stability of this compound may be influenced by various environmental factors. For instance, its reactivity with oxidizing materials and its neutralization of acids in exothermic reactions to form salts plus water suggest that it may be sensitive to the presence of certain chemicals in its environment . Furthermore, it is known to be sensitive to prolonged exposure to air . Therefore, the action environment plays a crucial role in the efficacy and stability of this compound.
Biochemical Analysis
Biochemical Properties
It is known that 2-Ethylhexylamine reacts with oxidizing materials and neutralizes acids in exothermic reactions to form salts plus water . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .
Temporal Effects in Laboratory Settings
properties
IUPAC Name |
2-ethylhexan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-3-5-6-8(4-2)7-9/h8H,3-7,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTHNHFOGQMKPOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CN | |
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Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N | |
Record name | 2-ETHYLHEXYLAMINE | |
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DSSTOX Substance ID |
DTXSID4025298 | |
Record name | 2-Ethylhexylamine | |
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Molecular Weight |
129.24 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-ethylhexylamine appears as a water-white liquid with a fishlike odor. Less dense than water. Flash point 140 °F. Extremely irritating to skin and eyes. Vapors heavier than air. Used to make pharmaceuticals and other chemicals., Liquid, Colorless liquid with a fishy odor; [CAMEO] Colorless or light yellow liquid with an odor of amines; [Sigma-Aldrich MSDS] | |
Record name | 2-ETHYLHEXYLAMINE | |
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Record name | 1-Hexanamine, 2-ethyl- | |
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Record name | 2-Ethylhexylamine | |
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Boiling Point |
336.6 °F at 760 mmHg (NTP, 1992) | |
Record name | 2-ETHYLHEXYLAMINE | |
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Flash Point |
140 °F (NTP, 1992) | |
Record name | 2-ETHYLHEXYLAMINE | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) | |
Record name | 2-ETHYLHEXYLAMINE | |
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Density |
0.79 at 68 °F (USCG, 1999) - Less dense than water; will float | |
Record name | 2-ETHYLHEXYLAMINE | |
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Vapor Pressure |
1.2 mmHg at 68 °F (NTP, 1992), 1.2 [mmHg] | |
Record name | 2-ETHYLHEXYLAMINE | |
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Record name | 2-Ethylhexylamine | |
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CAS RN |
104-75-6 | |
Record name | 2-ETHYLHEXYLAMINE | |
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Record name | 2-Ethylhexylamine | |
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Record name | 2-Ethylhexylamine | |
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Record name | 1-Hexanamine, 2-ethyl- | |
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Record name | 2-Ethylhexylamine | |
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Record name | 2-ethylhexylamine | |
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Record name | 2-ETHYLHEXYLAMINE | |
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Melting Point |
less than -94 °F (USCG, 1999) | |
Record name | 2-ETHYLHEXYLAMINE | |
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Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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